2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide
Description
2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide: is a heterocyclic compound with the following chemical structure:
OC(=O)c1cccnc1Oc2ccc3OCOc3c2
It consists of a pyridine ring fused with a benzodioxole moiety. The compound’s molecular weight is 259.21 g/mol .
Properties
Molecular Formula |
C13H8N2O3 |
|---|---|
Molecular Weight |
240.21 g/mol |
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)pyridine-4-carbonitrile |
InChI |
InChI=1S/C13H8N2O3/c14-7-9-3-4-15-13(5-9)18-10-1-2-11-12(6-10)17-8-16-11/h1-6H,8H2 |
InChI Key |
JLPDYDAFCRLUNA-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)OC3=NC=CC(=C3)C#N |
Origin of Product |
United States |
Preparation Methods
- Another method involves oxidation of (1,3-benzodioxol-5-ylmethylene)malononitrile using bromine .
2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide: can be synthesized from and sodium cyanide.
- Industrial-scale production methods may involve modifications of the synthetic routes mentioned above.
Chemical Reactions Analysis
Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The products depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for potential biological activities.
Medicine: May have applications in drug discovery.
Industry: Employed in the development of novel materials.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets and pathways need further exploration.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features compared to other related compounds.
Similar Compounds: Explore other pyridine-based molecules.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
